N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C20H16ClN3O2S/c1-13-6-7-14(20-22-17-4-2-3-5-18(17)23-20)12-19(13)24-27(25,26)16-10-8-15(21)9-11-16/h2-12,24H,1H3,(H,22,23)
• InChI Key: OKEJQPNTQDFEEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N2)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN3O2S
• Molecular Weight: 397.9 g/mol

Description

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide, also known as BM-635, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the family of benzimidazole derivatives and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, and to modulate the activity of various cytokines and chemokines.
Biochemical and Physiological Effects:
N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and to induce apoptosis, or programmed cell death, in these cells. It has also been shown to modulate the activity of various cytokines and chemokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide has several advantages and limitations for lab experiments. One of the advantages is that it is a highly specific inhibitor of topoisomerase II, which makes it useful for studying the role of this enzyme in various cellular processes. However, one of the limitations is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide. One direction is to further investigate its potential applications in cancer research, particularly in the development of new cancer therapies. Another direction is to explore its potential use as an anti-inflammatory agent, as well as its ability to modulate the immune system. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or limitations for its use in scientific research.

Scientific Research Applications

N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-4-chlorobenzenesulfonamide has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in the field of cancer research, where it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent and for its ability to modulate the immune system.